
Environmental fate and aquatic toxicity of 3-
Isopropylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Isopropylphenol

Cat. No.: B134271 Get Quote

An In-depth Technical Guide on the Environmental Fate and Aquatic Toxicity of 3-
Isopropylphenol

Introduction
3-Isopropylphenol (3-IPP), also known as m-isopropylphenol, is an alkylphenol used in

various industrial applications.[1] As with many industrial chemicals, its release into the

environment is a concern due to potential impacts on ecosystems. This technical guide

provides a comprehensive overview of the environmental fate and aquatic toxicity of 3-
isopropylphenol, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. Key properties of 3-isopropylphenol are summarized in the table below.
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Property Value Reference

Molecular Formula C₉H₁₂O [2]

Molecular Weight 136.19 g/mol [2]

CAS Number 618-45-1 [2]

Appearance
Moist white crystalline solid or

yellow to brown liquid
[3][4]

Melting Point 23.00 to 26.00 °C [4]

Boiling Point 228 to 229 °C [4]

Water Solubility
962.3 mg/L @ 25 °C

(estimated)
[4]

logP (o/w) 2.7 - 2.9 [2]

Vapor Pressure
0.05 mmHg @ 25 °C

(estimated)
[4]

pKa 10.03 ± 0.10 (Predicted) [5]

Flash Point 104.44 °C [4]

Environmental Fate
The environmental fate of 3-isopropylphenol encompasses its transport, transformation, and

ultimate disposition in various environmental compartments.

Biodegradation
Phenolic compounds are known to be biodegradable, and the isopropyl group in 3-
isopropylphenol can be utilized by various microorganisms.[6] While specific biodegradation

pathways for 3-isopropylphenol are not extensively detailed in the provided literature, a

plausible pathway can be inferred from the degradation of similar compounds like p-nitrophenol

and isopropanol.[7][8] The process likely involves initial hydroxylation of the aromatic ring,

followed by ring cleavage and subsequent metabolism through common cellular pathways. The
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generation of acetone has been observed during the biodegradation of isopropanol by mixed

microbial consortia.[7]
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Caption: Plausible biodegradation pathway for 3-Isopropylphenol.

Photodegradation
Photodegradation is a key process for the removal of phenolic compounds from aquatic

environments. This process is often mediated by hydroxyl radicals in the presence of a

photocatalyst like titanium dioxide (TiO₂) under UV irradiation.[9][10] The degradation of phenol

has been shown to be influenced by factors such as pH, catalyst loading, and temperature,

with neutral pH often favoring the reaction.[9] The process typically involves the formation of

intermediate compounds like catechol, hydroquinone, and p-benzoquinone before complete

mineralization.[11]

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule of water ruptures one or more chemical

bonds. For 3-isopropylphenol, significant hydrolysis under typical environmental pH

conditions is not expected due to the stability of the phenol and isopropyl functional groups.

Some industrial synthesis processes for related compounds involve hydrolysis at high

temperatures and extreme pH values, which are not representative of environmental

conditions.[12][13]

Bioaccumulation
Bioaccumulation refers to the accumulation of substances in an organism. The octanol-water

partition coefficient (logP or log Kow) is a key indicator of a substance's potential to

bioaccumulate. With a logP value of approximately 2.7 to 2.9, 3-isopropylphenol has a
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moderate potential for bioaccumulation.[2] Studies have detected 3-isopropylphenol in
contaminated fish at concentrations as high as 8 µg/kg, confirming its potential for

bioaccumulation in aquatic organisms.[14][15][16]

Aquatic Toxicity
3-Isopropylphenol is classified as very toxic to aquatic organisms.[3] Its toxicity varies among

different species and trophic levels.

Toxicity Data Summary
Organism Endpoint Value (mg/L) Reference

Vibrio fischeri

(bacterium)
5-min EC₅₀

2.72 (for 2-

isopropylphenol)
[17]

Ceriodaphnia dubia

(invertebrate)
48-h EC₅₀

10.1 (for 4-

isopropylphenol)
[17]

Pimephales promelas

(fathead minnow)
96-h LC₅₀

1 mg/L (for 3-

isopropylphenol)
[16]

Zebrafish (Danio rerio) 96-h LC₅₀ 1 mg/L [16]

Note: Data for 3-isopropylphenol is limited in some cases, and data for isomers are provided

for context.

Toxicity to Microbes
The marine bacterium Vibrio fischeri has shown high sensitivity to alkylphenols, in some cases

being up to three orders of magnitude more sensitive than organisms at higher trophic levels.

[17] For instance, the 5-minute EC₅₀ for 4-isopropylphenol was 0.01 mg/L.[17] The toxicity of

alkylphenols to V. fischeri has been correlated with the energy of the lowest unoccupied

molecular orbital (ELUMO), suggesting a different mode of action compared to other

organisms.[14][17]

Toxicity to Invertebrates
Studies on invertebrates such as Ceriodaphnia dubia have been conducted for isomers of

isopropylphenol. For 4-isopropylphenol, the 48-hour EC₅₀ was 10.1 mg/L.[17] Chronic toxicity
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tests on Daphnia magna exposed to other chemicals in the presence of microplastics have

shown enhanced reproductive toxicity, which could be a relevant consideration for 3-
isopropylphenol as well.[18][19]

Toxicity to Fish
3-Isopropylphenol has demonstrated significant toxicity to fish. The 96-hour median lethal

concentration (LC₅₀) for zebrafish (Danio rerio) larvae was determined to be 1 mg/L.[16]

Exposure to 3-isopropylphenol has been shown to inhibit the cAMP/PKA signaling pathway in

zebrafish larvae, leading to apoptosis, impaired neural development, and suppressed

locomotor behavior.[15][16][20] It has also been identified as an endocrine-disrupting chemical

(EDC) with the potential to cause vascular toxicity in zebrafish by inhibiting the JNK signaling

pathway.[21]

Toxicity to Algae
While specific data for 3-isopropylphenol on algae is not available in the provided results,

studies on other alkylphenols have shown a strong correlation between their logP and EC₅₀

values for the green algae Chlamydomonas reinhardtii.[22] This suggests that 3-
isopropylphenol is also likely to be toxic to algae.

Experimental Protocols
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are typically used to assess the environmental fate and toxicity of

chemicals.

Acute Toxicity Test for Daphnia sp. (OECD 202)
This protocol outlines a method to determine the acute immobilization of Daphnia magna.

Test Organism:Daphnia magna neonates (less than 24 hours old).

Test Substance Preparation: A series of concentrations of 3-isopropylphenol are prepared

in a suitable medium. A control group with no test substance is also included.

Exposure: Daphnids are exposed to the test concentrations for 48 hours.
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Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis: The EC₅₀ (the concentration that immobilizes 50% of the daphnids) is

calculated using appropriate statistical methods.
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Caption: Experimental workflow for a Daphnia sp. acute toxicity test.

Ready Biodegradability (OECD 301)
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This set of guidelines provides methods to assess the ready biodegradability of chemicals. The

Manometric Respirometry Test (OECD 301F) is a common example.

Inoculum: A mixed population of microorganisms (e.g., from activated sludge) is used.

Test Setup: The test substance is added as the sole source of organic carbon to a mineral

medium inoculated with the microorganisms. Control flasks (inoculum only) and reference

flasks (with a readily biodegradable substance) are also prepared.

Incubation: The flasks are incubated in the dark at a constant temperature for 28 days.

Measurement: The oxygen consumption is measured over the 28-day period.

Data Analysis: The percentage of biodegradation is calculated based on the ratio of oxygen

consumed to the theoretical oxygen demand (ThOD). A substance is considered readily

biodegradable if it reaches >60% degradation within a 10-day window.

Environmental Risk Assessment
An environmental risk assessment for 3-isopropylphenol involves evaluating the potential for

adverse effects on aquatic ecosystems. This process integrates data on its environmental fate

and aquatic toxicity.
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Caption: Logic diagram for environmental risk assessment.

The assessment compares the Predicted Environmental Concentration (PEC), which is

estimated from release data and environmental fate models, with the Predicted No-Effect

Concentration (PNEC), derived from toxicity data by applying assessment factors. The ratio of

PEC to PNEC (the Risk Quotient) indicates the level of risk.

Conclusion
3-Isopropylphenol is a compound with moderate persistence and bioaccumulation potential. It

exhibits significant acute toxicity to a range of aquatic organisms, including bacteria,

invertebrates, and fish, with evidence of neurotoxic and endocrine-disrupting effects in fish

larvae. Its environmental fate is primarily driven by biodegradation and photodegradation.

Given its toxicity profile, the release of 3-isopropylphenol into aquatic environments warrants

careful management to mitigate potential ecological risks. Further research is needed to fully
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elucidate its chronic toxicity, biodegradation pathways, and the effects of its transformation

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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